Methyl 7-oxospiro[3.3]heptane-2-carboxylate

• IUPAC Name: methyl 7-oxospiro[3.3]heptane-2-carboxylate
• InChI: InChI=1S/C9H12O3/c1-12-8(11)6-4-9(5-6)3-2-7(9)10/h6H,2-5H2,1H3
• InChI Key: QHPZKECBUYGCMW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC2(C1)CCC2=O
• Molecular Formula: C9H12O3
• Molecular Weight: 168.19 g/mol

Description

“Methyl 6-oxospiro[3.3]heptane-2-carboxylate” is a chemical compound with the molecular formula C9H12O3. It has a molecular weight of 168.19. It is a liquid at room temperature.

Synthesis Analysis

While specific synthesis methods for “Methyl 7-oxospiro[3.3]heptane-2-carboxylate” were not found, a related compound, “6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid”, was synthesized by constructing both four-membered rings in the spirocyclic scaffold through subsequent ring closure of corresponding 1,3-bis-electrophiles at 1,1-C- or 1,1-N-bis-nucleophiles.

Molecular Structure Analysis

The InChI code for “Methyl 6-oxospiro[3.3]heptane-2-carboxylate” is 1S/C9H12O3/c1-12-8(11)6-2-9(3-6)4-7(10)5-9/h6H,2-5H2,1H3.

Physical And Chemical Properties Analysis

“Methyl 6-oxospiro[3.3]heptane-2-carboxylate” has a predicted boiling point of 259.9±40.0 °C and a predicted density of 1.18±0.1 g/cm3. It should be stored at 2-8°C.

Scientific Research Applications

Synthesis and Chemical Reactions

• Regioselective Cycloaddition : Substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates, structurally related to Methyl 7-oxospiro[3.3]heptane-2-carboxylate, were obtained through highly regioselective 1,3-dipolar cycloaddition processes. This showcases the compound's utility in constructing complex molecular architectures (Molchanov & Tran, 2013).
• Palladium-catalyzed Synthesis : For the synthesis of 4-oxaspiro[2.4]heptanes, a palladium-catalyzed decarboxylative cyclopropanation method was developed, highlighting the compound's role in accessing novel chemical spaces through efficient synthetic pathways (Shintani, Ito, & Hayashi, 2012).

Antibacterial Applications

• Novel Antibacterial Drugs : A study on novel 7-[7-amino-7-methyl-5-azaspiro[2.4]heptan-5-yl]-8-methoxyquinolines revealed potent antibacterial activity against respiratory pathogens, demonstrating the potential of spirocyclic compounds in developing new treatments for bacterial infections (Odagiri et al., 2013).

Drug Design and Synthesis

• Synthesis of Amino Acid Derivatives : The synthesis of spiro-fused amino acids, including ornithine and GABA analogues, from 2-azaspiro[3.3]heptane-derived compounds, showcases their relevance in medicinal chemistry and drug design due to their structural uniqueness and potential biological activity (Radchenko, Grygorenko, & Komarov, 2010).

Synthesis of Novel Heterocyclic Systems

• Spiro-fused Heterocycles : The creation of new heterocyclic systems, such as spiro-fused (C2)-azirino-(C4)-pyrazolones, through reactions involving spirocyclic compounds, contributes to the expansion of available heterocyclic scaffolds in organic synthesis and potential applications in pharmaceuticals (Holzer et al., 2003).

Safety and Hazards

“Methyl 6-oxospiro[3.3]heptane-2-carboxylate” is classified as a warning hazard under the GHS07 pictogram. It may be harmful if swallowed and may cause skin irritation and drowsiness or dizziness.